4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid

• IUPAC Name: 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C18H21N3O3/c1-13-5-3-4-6-15(13)24-18(17(22)23)9-11-21(12-10-18)16-8-7-14(2)19-20-16/h3-8H,9-12H2,1-2H3,(H,22,23)
• InChI Key: QUDPFPPFDGEFGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)N2CCC(CC2)(C(=O)O)OC3=CC=CC=C3C
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid involves the inhibition of certain enzymes, such as PDE5 and PDE10. By inhibiting these enzymes, this compound can increase the levels of cyclic nucleotides, which are involved in various physiological processes. Additionally, this compound has been reported to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo experiments. This compound has been reported to have inhibitory activity against PDE5 and PDE10, which are involved in the regulation of smooth muscle tone and neurotransmitter release, respectively. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid in lab experiments include its potential as a selective inhibitor of certain enzymes, as well as its antioxidant properties. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid. One potential direction is to investigate its potential as a treatment for neurological disorders, such as Parkinson's disease. Additionally, further studies are needed to determine its safety and efficacy in animal models and clinical trials. Another potential direction is to explore its potential as a selective inhibitor of other enzymes, such as PDE3 and PDE4, which are involved in various physiological processes.

Synthesis Methods

The synthesis method of 4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid involves the reaction of 6-methylpyridazine-3-carboxylic acid with 2-methylphenol in the presence of a base, followed by the reaction of the resulting intermediate with piperidine-4-carboxylic acid. This method has been reported in a research article published in the Journal of Organic Chemistry.

Scientific Research Applications

4-(2-methylphenoxy)-1-(6-methylpyridazin-3-yl)piperidine-4-carboxylic acid has been studied for its potential applications in the field of medicinal chemistry. It has been reported to have inhibitory activity against certain enzymes, such as PDE5 and PDE10, which are involved in various physiological processes. This compound has also been investigated for its potential as a treatment for neurological disorders, such as Parkinson's disease.